Cas no 29111-73-7 (4-(N-Acetyl)amino-3-nitrotoluene)

• Product Name: 4-(N-Acetyl)amino-3-nitrotoluene
• CAS No: 29111-73-7
• MF: C₉H₁₀N₂O₄
• MW: 210.186702251434
• CID: 283462
• Update Time: 2024-01-27

4-(N-Acetyl)amino-3-nitrotoluene Chemical and Physical Properties

Names and Identifiers

• 4-(N-Acetyl)amino-3-nitrotoluene
• 4-METHYL-2-NITRO-ACETANILIDE
• Carbamic acid,(4-methyl-2-nitrophenyl)-, methyl ester (9CI)
• 4-METHYL-2-NITRO ACETANILIDE
• methyl 4-methyl-2-nitrophenylcarbamate
• Methyl-N-(4-methyl-2-nitrophenyl)carbamat
• N-(4-methyl-2-nitrophenyl)carbamic acid methyl ester
• Carbamic acid, N-(4-methyl-2-nitrophenyl)-, methyl ester

• Inchi： 1S/C9H10N2O4/c1-6-3-4-7(10-9(12)15-2)8(5-6)11(13)14/h3-5H,1-2H3,(H,10,12)
• InChI Key： ZVDQXXVABSAEGK-UHFFFAOYSA-N
• SMILES： C(OC)(=O)NC1=CC=C(C)C=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 194.06900
• Monoisotopic Mass: 194.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 74.9A^2

Experimental Properties

• Density: 1.289
• Boiling Point: 392.581°C at 760 mmHg
• Flash Point: 191.226°C
• Refractive Index: 1.605
• PSA: 74.92000
• LogP: 2.45780
• pka: 12.58±0.70(Predicted)